Cas no 101858-18-8 (19-Norpregn-4-en-20-yn-17-ol,3-(cyclopentyloxy)-, acetate, (3b,17a)- (9CI))

• Product Name: 19-Norpregn-4-en-20-yn-17-ol,3-(cyclopentyloxy)-, acetate, (3b,17a)- (9CI)
• CAS No: 101858-18-8
• MF: C₂₇H₃₈O₃
• MW: 410.58882856369
• CID: 167202
• PubChem ID: 3063942
• Update Time: 2025-04-19

19-Norpregn-4-en-20-yn-17-ol,3-(cyclopentyloxy)-, acetate, (3b,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-4-en-20-yn-17-ol,3-(cyclopentyloxy)-, acetate, (3b,17a)- (9CI)
• [(3S,8R,9S,10R,13S,14S)-3-cyclopentyloxy-17-ethynyl-13-methyl-2,3,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• DTXSID00906750
• 101858-18-8
• 3-(Cyclopentyloxy)-19-norpregn-4-en-20-yn-17-yl acetate

• Inchi： 1S/C27H38O3/c1-4-27(30-18(2)28)16-14-25-24-11-9-19-17-21(29-20-7-5-6-8-20)10-12-22(19)23(24)13-15-26(25,27)3/h1,17,20-25H,5-16H2,2-3H3/t21-,22-,23+,24+,25-,26-,27?/m0/s1
• InChI Key： MHIGSLTWSDFPQY-VRAFURNHSA-N
• SMILES： O(C(C)=O)C1(C#C)CC[C@H]2[C@@H]3CCC4=C[C@H](CC[C@@H]4[C@H]3CC[C@@]21C)OC1CCCC1

Computed Properties

• Exact Mass: 410.28224
• Monoisotopic Mass: 410.282
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 5.2

Experimental Properties

• Density: 1.11
• Boiling Point: 499.3°C at 760 mmHg
• Flash Point: 216.1°C
• Refractive Index: 1.552
• PSA: 35.53
• LogP: 5.82200